Cas no 2225179-67-7 (2-Fluoro-4-bromo-5-cyclopropylphenylboronic acid)

• Product Name: 2-Fluoro-4-bromo-5-cyclopropylphenylboronic acid
• CAS No: 2225179-67-7
• MF: C₉H₉BBrFO₂
• MW: 258.88
• CID: 5144007
• PubChem ID: 133661969
• Update Time: 2025-05-27

2-Fluoro-4-bromo-5-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-bromo-5-cyclopropylphenylboronic acid
• 2225179-67-7
• (4-Bromo-5-cyclopropyl-2-fluorophenyl)boronic acid

• Inchi： 1S/C9H9BBrFO2/c11-8-4-9(12)7(10(13)14)3-6(8)5-1-2-5/h3-5,13-14H,1-2H2
• InChI Key： DHYLJCWQGFGVDA-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C2CC2)=C(Br)C=C1F

Computed Properties

• Exact Mass: 257.98630g/mol
• Monoisotopic Mass: 257.98630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-Fluoro-4-bromo-5-cyclopropylphenylboronic acid

Recent Advances in the Application of 2-Fluoro-4-bromo-5-cyclopropylphenylboronic acid (CAS: 2225179-67-7) in Chemical Biology and Pharmaceutical Research

2-Fluoro-4-bromo-5-cyclopropylphenylboronic acid (CAS: 2225179-67-7) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the construction of complex biaryl structures. This boronic acid derivative is particularly valued for its stability and reactivity, which facilitate the development of novel therapeutic compounds targeting various diseases, including cancer and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Fluoro-4-bromo-5-cyclopropylphenylboronic acid in the synthesis of kinase inhibitors. The researchers utilized this compound to introduce the cyclopropyl moiety into the inhibitor scaffold, enhancing binding affinity and selectivity for target kinases. The study reported a significant improvement in inhibitory activity against specific cancer-related kinases, underscoring the compound's potential in oncology drug development.

In addition to its role in kinase inhibitor synthesis, 2-Fluoro-4-bromo-5-cyclopropylphenylboronic acid has been employed in the development of boron-containing drugs. Boron's unique properties, such as its ability to form reversible covalent bonds with biological targets, make it an attractive element in drug design. A recent Nature Communications article detailed the use of this boronic acid in the creation of proteasome inhibitors, which showed promising results in preclinical models of multiple myeloma.

Further research has explored the compound's application in positron emission tomography (PET) imaging. By incorporating fluorine-18, a radioactive isotope, into the boronic acid framework, scientists have developed novel PET tracers for imaging tumor hypoxia. This approach, described in a 2024 ACS Chemical Biology paper, leverages the compound's structural features to improve tracer stability and imaging resolution, offering new tools for cancer diagnosis and monitoring.

The synthetic versatility of 2-Fluoro-4-bromo-5-cyclopropylphenylboronic acid also extends to materials science. Recent work published in Advanced Materials highlighted its use in the fabrication of organic electronic devices. The compound's ability to participate in cross-coupling reactions enables the construction of conjugated polymers with tailored electronic properties, paving the way for advancements in flexible electronics and biosensors.

Despite these advancements, challenges remain in optimizing the compound's reactivity and stability under various conditions. Ongoing research aims to address these limitations through the development of new catalytic systems and protective strategies. A 2024 review in Chemical Reviews summarized recent progress in this area, emphasizing the need for continued innovation to fully exploit the potential of 2-Fluoro-4-bromo-5-cyclopropylphenylboronic acid in chemical biology and pharmaceutical research.

In conclusion, 2-Fluoro-4-bromo-5-cyclopropylphenylboronic acid (CAS: 2225179-67-7) represents a versatile and valuable building block in modern drug discovery and materials science. Its applications span from kinase inhibitor development to PET imaging and organic electronics, reflecting its broad utility. Future research will likely uncover additional roles for this compound, further solidifying its importance in the field.